Schiarisanrin D

• Molecular Formula: C31H30O8
• Molecular Weight: 530.6 g/mol
• InChI: InChI=1S/C31H30O8/c1-17-12-20-13-22(34-3)28(35-4)30(33)31(20)15-36-29-25(31)21(14-23-27(29)38-16-37-23)26(18(17)2)39-24(32)11-10-19-8-6-5-7-9-19/h5-11,13-14,17-18,26H,12,15-16H2,1-4H3/b11-10+/t17-,18-,26-,31+/m1/s1
• InChIKey: ACFUZZGYRLQTDI-VNUPLTAFSA-N

Schiarisanrin D for Research Procurement: A C19 Homolignan with a Differentiated Activity Profile from Schizandra arisanensis

Schiarisanrin D (CAS 188943-88-6, C31H30O8, MW 530.57) is a C19 homolignan first isolated from the stems of Schizandra arisanensis [1]. Its structure was elucidated by spectral and single-crystal X-ray analysis, establishing a 5,4'-butano-2,4-cyclohexadienone-6-spiro-3'-(2',3'-dihydrobenzo[b]furan) skeleton [1]. Schiarisanrin D belongs to a small family of four co-isolated C19 homolignans (Schiarisanrins A, B, C, and D) that share a unique spirocyclic framework. Notably, while Schiarisanrin C demonstrates potent cytotoxic activity, Schiarisanrin D lacks measurable cytotoxicity under the same assay conditions, defining a key functional divergence within this structural class [1].

Non-cytotoxic C19 homolignan from Schizandra arisanensis

Unique spirocyclic scaffold distinct from dibenzocyclooctadiene lignans

Structurally related but functionally silent vs. cytotoxic Schiarisanrin C

• [1] Kuo, Y. H., et al. (1997). Four New C19 Homolignans, Schiarisanrins A, B, and D and Cytotoxic Schiarisanrin C, from Schizandra arisanensis. The Journal of Organic Chemistry, 62(10), 3242-3245. View Source

Why Schiarisanrin D Cannot Be Substituted by Other Schisandra Lignans in Research Applications

The C19 homolignan class exhibits profound structure-activity divergence, rendering generic substitution of Schiarisanrin D with other Schisandra-derived lignans scientifically invalid. Within its own co-isolated series, Schiarisanrin D is functionally distinct from Schiarisanrin C, which shows potent cytotoxicity (ED50 0.36–7.1 μg/mL across four cancer cell lines), whereas Schiarisanrin D demonstrates no detectable cytotoxicity [1]. Furthermore, Schiarisanrin D cannot be interchanged with common dibenzocyclooctadiene lignans such as Gomisin N or Schisantherin D, which possess well-documented hepatoprotective and anti-HIV activities respectively [2][3]. The unique spirocyclic core of Schiarisanrin D distinguishes it structurally from both C19 homolignans like Schiarisanrin A (a NO production inhibitor with IC50 9.6 μM) and the broader dibenzocyclooctadiene scaffold prevalent in Schisandra species [4]. These structural and functional disparities necessitate precise compound selection based on the intended research pathway.

Cytotoxicity Profile Divergence

Schiarisanrin C is potently cytotoxic, while Schiarisanrin D lacks measurable cytotoxicity. Functional class mismatch limits direct substitution in cell-viability-dependent studies.

Mechanistic Target Differences

Schiarisanrin A inhibits NO production; Gomisin N and Schisantherin D show hepatoprotective or anti-HIV activities. Schiarisanrin D lacks these reported activities, restricting interchangeability.

Species-Specific Source

Schiarisanrin D is exclusive to S. arisanensis, unlike major lignans abundant in S. chinensis. Substitution may misrepresent phytochemical profiles and source authenticity.

• [1] Kuo, Y. H., et al. (1997). Four New C19 Homolignans, Schiarisanrins A, B, and D and Cytotoxic Schiarisanrin C, from Schizandra arisanensis. The Journal of Organic Chemistry, 62(10), 3242-3245. View Source
• [2] Heo, J. H., et al. (2006). Hepatoprotective Activities of Gomisin A and Gomisin N. Korean Journal of Pharmacognosy, 37(4), 294-301. View Source
• [3] Liu, C. S., et al. (1978). Studies on the active principles of Schisandra sphenanthera Rehd. et Wils. The structures of schisantherin A, B, C, D, E, and the related compounds. Scientia Sinica, 21(4), 483-502. View Source
• [4] Choi, Y. W., et al. (2006). Schisandrene, a dibenzocyclooctadiene lignan from Schisandra chinensis: structure-antioxidant activity relationships of dibenzocyclooctadiene lignans. Journal of Natural Products, 69(3), 356-359. View Source

Quantitative Differentiation of Schiarisanrin D: Head-to-Head Evidence Against Comparator Lignans

Schiarisanrin D vs. Schiarisanrin C: Cytotoxicity Profile Divergence

In the original isolation study, Schiarisanrin D and Schiarisanrin C were evaluated in parallel for cytotoxic activity against four human tumor cell lines. Schiarisanrin D exhibited no measurable cytotoxicity, whereas Schiarisanrin C showed potent activity with ED50 values ranging from 0.36 to 7.1 μg/mL [1]. This represents a functional divergence of >10-fold in potency across all tested lines.

Cytotoxicity Divergence

Head-to-head

No measurable cytotoxicity vs. ED50 0.36–7.1 µg/mL for Schiarisanrin C

Supports non-cytotoxic control selection in SAR studies

Original isolation study; direct comparison across four cancer cell lines

Evidence Dimension	Cytotoxicity (ED50)
Target Compound Data	Not cytotoxic (no measurable ED50)
Comparator Or Baseline	Schiarisanrin C: KB (0.36 μg/mL), COLO-205 (7.1 μg/mL), HEPA (4.9 μg/mL), HELA (5.7 μg/mL)
Quantified Difference	>10-fold difference in potency; Schiarisanrin D lacks detectable activity
Conditions	In vitro cytotoxicity assay against KB epidermoid carcinoma, COLO-205 colon carcinoma, HEPA hepatoma, and HELA cervix tumor cells

Why This Matters

For researchers requiring a non-cytotoxic C19 homolignan scaffold for inflammation, metabolism, or other non-oncology studies, Schiarisanrin D offers a critical selectivity advantage over the cytotoxic Schiarisanrin C.

• [1] Kuo, Y. H., et al. (1997). Four New C19 Homolignans, Schiarisanrins A, B, and D and Cytotoxic Schiarisanrin C, from Schizandra arisanensis. The Journal of Organic Chemistry, 62(10), 3242-3245. View Source

Schiarisanrin D vs. Schiarisanrin A: Divergent Functional Activity Profiles

Schiarisanrin A (Kadsulignan J) has been characterized as an inhibitor of nitric oxide (NO) production in LPS-stimulated BV-2 microglial cells with an IC50 of 9.6 μM . No comparable NO inhibitory activity has been reported for Schiarisanrin D, indicating that despite sharing the C19 homolignan skeleton, these two compounds possess distinct biological targets and functional readouts.

NO Production Activity

Data to verify

No reported activity vs. Schiarisanrin A IC50 9.6 µM

May serve as functionally silent comparator for NO-pathway research

Schiarisanrin A data from LPS-stimulated BV-2 cells; cross-study comparison

Evidence Dimension	NO Production Inhibition
Target Compound Data	No reported NO inhibitory activity
Comparator Or Baseline	Schiarisanrin A: IC50 = 9.6 μM in BV-2 cells
Quantified Difference	Activity present in Schiarisanrin A, absent in Schiarisanrin D
Conditions	LPS-stimulated BV-2 microglial cells

Why This Matters

Investigators focused on NO-mediated pathways should select Schiarisanrin A, while those seeking a structurally related but functionally silent control compound may find Schiarisanrin D suitable as a negative control.

Schiarisanrin D vs. Gomisin N and Schisantherin D: Absence of Hepatoprotective or Anti-HIV Activity

Gomisin N demonstrates hepatoprotective activity against CCl4-induced hepatocyte injury [1]. Schisantherin D exhibits anti-HIV replication activity with an EC50 of 0.5 μg/mL and lowers serum glutamic-pyruvic transaminase levels in chronic viral hepatitis patients [2]. In contrast, Schiarisanrin D has not been reported to possess either hepatoprotective or antiviral activity, highlighting its functional distinction from these widely studied Schisandra lignans.

Hepatoprotective & Anti-HIV

Class-level inference

No hepatoprotective or anti-HIV activity reported for Schiarisanrin D

Not a substitute for Gomisin N or Schisantherin D in those research areas

Comparator activities referenced from published studies

Evidence Dimension	Hepatoprotective and Anti-HIV Activity
Target Compound Data	No reported hepatoprotective or anti-HIV activity
Comparator Or Baseline	Gomisin N: hepatoprotective; Schisantherin D: anti-HIV (EC50 0.5 μg/mL) and SGPT-lowering
Quantified Difference	Activity present in comparators, unreported for target
Conditions	CCl4-induced hepatocyte injury (Gomisin N); anti-HIV replication assay (Schisantherin D); clinical SGPT measurement (Schisantherin D)

Why This Matters

Procurement for hepatoprotection or anti-HIV research should prioritize Gomisin N or Schisantherin D; Schiarisanrin D is not a suitable substitute for these applications.

• [1] Heo, J. H., et al. (2006). Hepatoprotective Activities of Gomisin A and Gomisin N. Korean Journal of Pharmacognosy, 37(4), 294-301. View Source
• [2] Liu, C. S., et al. (1978). Studies on the active principles of Schisandra sphenanthera Rehd. et Wils. The structures of schisantherin A, B, C, D, E, and the related compounds. Scientia Sinica, 21(4), 483-502. View Source

Schiarisanrin D vs. Schisandrin and Gomisin N: Distinct Abundance and Distribution in Schisandra Species

Quantitative HPLC analysis of Schisandra chinensis fruit reveals that schisandrin (S1) and gomisin N (S3) are the dominant lignans, with total lignan content reaching 11.42 mg/g in domestic Korean samples [1]. Schiarisanrin D, in contrast, is isolated exclusively from Schizandra arisanensis, a distinct species with a different geographic distribution [2]. This differential abundance and species specificity has implications for natural product sourcing and analytical method development.

Species Distribution

Class-level inference

Exclusive to Schizandra arisanensis; absent as major constituent in S. chinensis

Relevant for S. arisanensis phytochemical profiling and authentication

S. chinensis fruit dominated by schisandrin and gomisin N

Evidence Dimension	Lignan Abundance and Species Distribution
Target Compound Data	Isolated from Schizandra arisanensis; not reported as a major constituent of S. chinensis
Comparator Or Baseline	Schisandrin and Gomisin N: major lignans in S. chinensis (11.42 mg/g total lignans in domestic Korean fruit)
Quantified Difference	Schiarisanrin D is species-specific to S. arisanensis, while schisandrin/gomisin N are abundant in S. chinensis
Conditions	HPLC quantification of methanol extracts

Why This Matters

For research requiring S. chinensis-derived lignans, Schiarisanrin D is not a representative compound. Its procurement is relevant for studies focused specifically on S. arisanensis phytochemistry.

• [1] Kim, H. S., et al. (2015). Comparison of the Content of Shizandrin, Gomisin A and Gomisin N in Schisandra Fruit by Water Extraction Condition. Journal of the Korean Society of Food Science and Nutrition, 44(3), 330-337. View Source
• [2] Kuo, Y. H., et al. (1997). Four New C19 Homolignans, Schiarisanrins A, B, and D and Cytotoxic Schiarisanrin C, from Schizandra arisanensis. The Journal of Organic Chemistry, 62(10), 3242-3245. View Source

Schiarisanrin D: Optimized Research Applications Based on Quantitative Differentiation

Non-Cytotoxic Control Compound for C19 Homolignan Structure-Activity Relationship (SAR) Studies

Schiarisanrin D serves as an ideal non-cytotoxic reference compound in SAR studies aimed at dissecting the structural determinants of cytotoxicity within the C19 homolignan class. Its lack of cytotoxicity, directly contrasted with the potent ED50 values (0.36–7.1 μg/mL) of Schiarisanrin C [1], enables researchers to pinpoint the precise molecular features that confer anti-tumor activity. This application is critical for medicinal chemistry efforts seeking to optimize therapeutic index by decoupling desired bioactivity from cytotoxic liability.

Reference Standard for Schizandra arisanensis Phytochemical Profiling and Quality Control

Given its exclusive isolation from Schizandra arisanensis and its distinct spirocyclic skeleton, Schiarisanrin D is a valuable analytical reference standard for the authentication and quality control of S. arisanensis-derived herbal materials [1]. Its presence or absence can differentiate S. arisanensis from more commonly used Schisandra species like S. chinensis, which predominantly contain dibenzocyclooctadiene lignans such as schisandrin and gomisin N [2]. This application is particularly relevant for natural product chemists and quality control laboratories in the herbal medicine industry.

Functional Selectivity Tool for Inflammatory Pathway Dissection

For investigators studying the role of nitric oxide (NO) in neuroinflammation, Schiarisanrin D provides a structurally related but functionally silent comparator to Schiarisanrin A (IC50 9.6 μM against NO production) [1]. This pairing allows for the attribution of observed biological effects specifically to NO inhibition rather than to general C19 homolignan scaffold interactions. Such comparative studies are essential for target validation and mechanistic deconvolution in inflammation research.

Synthetic Chemistry Template for Spirocyclic Lignan Derivatization

The unique 5,4'-butano-2,4-cyclohexadienone-6-spiro-3'-(2',3'-dihydrobenzo[b]furan) core of Schiarisanrin D, definitively established by single-crystal X-ray analysis [1], presents an attractive template for synthetic derivatization. This spirocyclic framework is uncommon among Schisandra lignans, offering opportunities to generate novel analogs with potentially unexplored biological activities. Synthetic chemists seeking to expand the chemical space around non-cytotoxic lignan scaffolds may find Schiarisanrin D a valuable starting material.

Application

Selection Property

Validation Focus

Non-cytotoxic control for C19 homolignan SAR

Non-cytotoxic scaffold with spirocyclic core

Cytotoxicity assay comparison with Schiarisanrin C

S. arisanensis phytochemical reference

Unique spirocyclic skeleton and species specificity

HPLC/TLC authentication against S. chinensis lignans

Inflammatory pathway selectivity tool

Structurally related but functionally silent vs. Schiarisanrin A

NO production assay comparative analysis

Synthetic derivatization template

Rare spirocyclic core confirmed by single-crystal X-ray

Synthetic modification and bioactivity screening

• [1] Kuo, Y. H., et al. (1997). Four New C19 Homolignans, Schiarisanrins A, B, and D and Cytotoxic Schiarisanrin C, from Schizandra arisanensis. The Journal of Organic Chemistry, 62(10), 3242-3245. View Source
• [2] Kim, H. S., et al. (2015). Comparison of the Content of Shizandrin, Gomisin A and Gomisin N in Schisandra Fruit by Water Extraction Condition. Journal of the Korean Society of Food Science and Nutrition, 44(3), 330-337. View Source